Cas no 1798408-90-8 ((2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide
• CAS No: 1798408-90-8
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 5374934
• Update Time: 2025-10-29

(2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide
• (2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide

• Inchi： 1S/C18H20N2O2/c21-18(11-10-17-9-5-13-22-17)19-14-16-8-4-12-20(16)15-6-2-1-3-7-15/h1-3,5-7,9-11,13,16H,4,8,12,14H2,(H,19,21)/b11-10+
• InChI Key： KVTVNMNBQUWOOO-ZHACJKMWSA-N
• SMILES： C(NCC1CCCN1C1=CC=CC=C1)(=O)/C=C/C1=CC=CO1

Additional information on (2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide

Comprehensive Overview of (2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide (CAS No. 1798408-90-8)

The compound (2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide, identified by its CAS number 1798408-90-8, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This furan-containing derivative exhibits a distinctive prop-2-enamide backbone, which is often associated with bioactive properties. Researchers are particularly interested in its potential applications due to the presence of both furan and pyrrolidine moieties, which are known to contribute to pharmacological activity.

In recent years, the demand for novel heterocyclic compounds like (2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide has surged, driven by advancements in targeted drug design and small-molecule therapeutics. The compound's molecular structure suggests potential interactions with biological targets, making it a candidate for further investigation in areas such as neurodegenerative diseases and inflammatory disorders. Its phenylpyrrolidine component, in particular, is a common pharmacophore in CNS-active drugs, hinting at possible blood-brain barrier permeability.

The synthesis of CAS 1798408-90-8 typically involves multi-step organic reactions, including amide coupling and furan ring functionalization. These processes are optimized to achieve high yield and purity, critical for pharmaceutical applications. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its structure. The compound's stability under various conditions is also a key focus, as it impacts formulation development and storage requirements.

From a commercial perspective, (2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide is often sourced by research laboratories and pharmaceutical companies engaged in high-throughput screening. Its scalable synthesis makes it accessible for both academic studies and industrial R&D. Additionally, the compound's intellectual property status is frequently queried, as it may influence patentability and licensing opportunities.

Environmental and safety profiles of 1798408-90-8 are another area of interest. While not classified as hazardous, standard laboratory precautions are recommended during handling. Its biodegradability and ecotoxicity data are still under investigation, aligning with the growing emphasis on green chemistry principles in drug development.

In summary, (2E)-3-(furan-2-yl)-N-[(1-phenylpyrrolidin-2-yl)methyl]prop-2-enamide represents a promising scaffold for therapeutic innovation. Its structural complexity and bioactive potential position it as a valuable subject for ongoing research, particularly in the context of precision medicine and personalized therapeutics. Future studies may explore its structure-activity relationships and mechanistic pathways to unlock new clinical applications.